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Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Sisomicin is an aminoglycoside antibiotic isolated from the fermentation broth of
Micromonospora inositola. It exhibits a broad spectrum of activity against various Gram-positive
and Gram-negative bacteria. Like other aminoglycosides, sisomicin is bactericidal, and its
minimum bactericidal concentrations (MBC) are often equivalent or very close to its minimum
inhibitory concentrations (MIC). Accurate and standardized antimicrobial susceptibility testing
(AST) is crucial for determining the potential clinical efficacy of sisomicin against specific
bacterial isolates and for monitoring the emergence of resistance.

This document provides detailed protocols for two standard methods of antimicrobial
susceptibility testing for sisomicin: the Kirby-Bauer disk diffusion method and the broth
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microdilution method for determining the Minimum Inhibitory Concentration (MIC). These
protocols are based on general principles outlined by standardization bodies such as the
Clinical and Laboratory Standards Institute (CLSI) and the European Committee on
Antimicrobial Susceptibility Testing (EUCAST).

Note: Sisomicin is an older aminoglycoside, and specific, current interpretive criteria from
CLSI and EUCAST are not as readily available as for newer agents. The interpretive criteria
provided in this document are based on historical data. For many aminoglycosides, testing of
more common agents like gentamicin or tobramycin is often used to predict susceptibility to
other drugs in the same class. It has been suggested that tobramycin disk diffusion tests may
be used to predict susceptibility to sisomicin; however, this may not be reliable for institutions
where aminoglycoside-inactivating enzymes are prevalent[1].

Data Presentation: Interpretive Criteria for Sisomicin

The following tables summarize the available quantitative data for the interpretation of
sisomicin susceptibility tests.

Table 1: Kirby-Bauer Disk Diffusion Interpretive Criteria for Sisomicin (10 g disk)

Interpretation Zone Diameter (mm)
Susceptible (S) = 15[1]
Intermediate (1) 13-14
Resistant (R) < 12[1]

Note: The intermediate category is an estimation based on the provided susceptible and
resistant breakpoints.

Table 2: Quality Control Strains for Aminoglycoside Susceptibility Testing
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Quality Control Strain ATCC Number Relevance
Escherichia coli 25922 Gram-negative control
Staphylococcus aureus 29213 Gram-positive control
] Non-fermenting Gram-negative
Pseudomonas aeruginosa 27853
control
Enterococcus faecalis 29212 Enterococcus control

Note: Specific expected ranges for sisomicin against these QC strains are not readily

available in current CLSI or EUCAST documents. Laboratories should establish their own

internal quality control ranges based on the standardized procedures.

Experimental Protocols

Kirby-Bauer Disk Diffusion Susceptibility Test

This method assesses the susceptibility of a bacterial isolate to sisomicin by measuring the

diameter of the zone of growth inhibition around a disk impregnated with a specific

concentration of the antibiotic.

Materials:

e Sisomicin disks (10 ug)

e Mueller-Hinton agar (MHA) plates (4 mm depth)
e Pure, overnight culture of the test organism
 Sterile saline or tryptone soya broth

e 0.5 McFarland turbidity standard

 Sterile cotton swabs

e Incubator (35°C + 2°C)

o Calipers or a ruler for measuring zone diameters
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Procedure:
e Inoculum Preparation:

o Aseptically select 3-5 well-isolated colonies of the test organism from a non-selective agar
plate.

o Suspend the colonies in sterile saline or broth.

o Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.

¢ |noculation of MHA Plate:

o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the
standardized bacterial suspension.

o Remove excess fluid by pressing the swab against the inside of the tube.

o Streak the swab evenly over the entire surface of the MHA plate in three directions,
rotating the plate approximately 60° between each streaking to ensure confluent growth.

o Allow the plate to dry for 3-5 minutes, but no longer than 15 minutes.
o Application of Sisomicin Disks:

o Using sterile forceps or a disk dispenser, place a 10 pg sisomicin disk onto the inoculated
surface of the MHA plate.

o Gently press the disk to ensure complete contact with the agar.

o Disks should be placed at least 24 mm apart from each other and from the edge of the
plate.

¢ Incubation:

o Invert the plates and incubate at 35°C + 2°C in ambient air for 16-20 hours.
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e Reading and Interpretation:

o After incubation, measure the diameter of the zone of complete growth inhibition in
millimeters (mm) using calipers or a ruler.

o Interpret the results as Susceptible (S), Intermediate (1), or Resistant (R) based on the
criteria in Table 1.

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination

This quantitative method determines the lowest concentration of sisomicin that inhibits the
visible growth of a bacterial isolate in a liquid medium.

Materials:

e Sisomicin powder of known potency

» Cation-adjusted Mueller-Hinton broth (CAMHB)
o Sterile 96-well microtiter plates

e Pure, overnight culture of the test organism
 Sterile saline or broth

e 0.5 McFarland turbidity standard

o Pipettes and sterile tips

e Incubator (35°C + 2°C)

Procedure:

e Preparation of Sisomicin Stock Solution:

o Prepare a stock solution of sisomicin at a concentration of at least 1000 pg/mL or 10
times the highest concentration to be tested. The solvent will depend on the
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manufacturer's instructions.

Preparation of Microtiter Plates:

o Perform serial two-fold dilutions of the sisomicin stock solution in CAMHB in the wells of
a 96-well microtiter plate to achieve the desired final concentration range (e.g., 0.125 to 64

pg/mL).

o The final volume in each well after adding the inoculum should be 100 pL.

o Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well
(broth only).

Inoculum Preparation:

o Prepare a bacterial suspension with a turbidity equivalent to a 0.5 McFarland standard as
described for the disk diffusion method.

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

Inoculation and Incubation:

o Within 15 minutes of preparation, inoculate each well (except the sterility control) with the
diluted bacterial suspension.

o Cover the plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.

Reading and Interpretation:

o After incubation, examine the microtiter plate for bacterial growth (indicated by turbidity).
o The MIC is the lowest concentration of sisomicin at which there is no visible growth.

o Interpretation of the MIC value as Susceptible, Intermediate, or Resistant requires specific
breakpoints, which are not currently well-defined for sisomicin by CLSI or EUCAST. In
such cases, the MIC value itself is reported.
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Caption: Workflow for Sisomicin Kirby-Bauer Disk Diffusion Testing.
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Caption: Workflow for Sisomicin Broth Microdilution MIC Testing.
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Caption: Logical Relationship of Quality Control in AST.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Standard protocol for sisomicin antimicrobial
susceptibility testing.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622737/docs#standard-protocol-for-sisomicin-
antimicrobial-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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